Cas no 102342-74-5 (Bis(3h-benzimidazol-5-yl)methanone)

• Product Name: Bis(3h-benzimidazol-5-yl)methanone
• CAS No: 102342-74-5
• MF: C₁₅H₁₀N₄O
• MW: 262.266102313995
• CID: 1134057
• PubChem ID: 71332789
• Update Time: 2025-04-20

Bis(3h-benzimidazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Bis(3h-benzimidazol-5-yl)methanone
• Bis(1H-benzo[d]imidazol-5-yl)methanone
• Bis(1H-benzimidazol-6-yl)methanone
• DTXSID20761166
• Methanone, bis(1H-benzimidazol-5-yl)- (9CI)
• 102342-74-5

• Inchi： 1S/C15H10N4O/c20-15(9-1-3-11-13(5-9)18-7-16-11)10-2-4-12-14(6-10)19-8-17-12/h1-8H,(H,16,18)(H,17,19)
• InChI Key： NLAUDUSZZPEUAU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)NC=N2)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 260.06994
• Monoisotopic Mass: 262.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 68.63